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Compound of Interest

Compound Name: LY-364947

Cat. No.: B1675679 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: LY-364947 is a potent and selective small molecule inhibitor of the Transforming

Growth Factor-β (TGF-β) type-I receptor (TGF-β RI), also known as Activin Receptor-Like

Kinase 5 (ALK5).[1][2][3] It functions as an ATP-competitive inhibitor, effectively blocking the

kinase activity of TGF-β RI (IC₅₀ = 59 nM) and subsequent phosphorylation of downstream

SMAD proteins.[4][5][6] This inhibition disrupts the canonical TGF-β signaling pathway, which is

crucial in various cellular processes including proliferation, differentiation, apoptosis, and

epithelial-to-mesenchymal transition (EMT).[6][7][8] Due to its role in tumor progression and

metastasis, the TGF-β pathway is a significant target in cancer research, making LY-364947 a

valuable tool for studying cancer biology and developing novel therapeutic strategies.[7][9][10]

Proper preparation and storage of LY-364947 stock solutions are critical for ensuring

experimental reproducibility and accuracy. This document provides a detailed protocol for the

preparation, handling, and storage of LY-364947.

Data Presentation: Physicochemical and Biological
Properties
The following table summarizes the key quantitative data for LY-364947.
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Property Value Notes / References

Molecular Weight 272.3 g/mol [2]

Molecular Formula C₁₇H₁₂N₄ [1][3][6]

CAS Number 396129-53-6 [1][2][4]

Purity ≥98% or ≥99% Varies by supplier.[1][2][6]

Appearance
Crystalline solid; Off-white to

yellow powder
[4][6]

Solubility

DMSO: Soluble up to 100 mM

(approx. 27 mg/mL).[1][5] Also

reported as 25 mg/mL.[2]

DMF: 2 mg/mL[6]

Water/Ethanol: Insoluble[5]

Use fresh, anhydrous DMSO

as moisture can reduce

solubility.[4][5] Warming to

60°C may aid dissolution.[4]

IC₅₀ Values

TGF-β RI (ALK5): 59 nM TGF-

β RII: 400 nM MLK-7K: 1400

nM

Demonstrates selectivity for

TGF-β RI over other kinases.

[1][2][3][6]

Storage (Lyophilized)

Room temperature

(desiccated) for 24 months.[2]

-20°C for up to 3 years.[4][5]

Check supplier-specific

recommendations.

Storage (In Solution)

-20°C: Up to 3 months[2] or 1

year.[4][5] -80°C: Up to 2

years.[4][5]

Aliquot to avoid repeated

freeze-thaw cycles.[2]

Experimental Protocol: Stock Solution Preparation
This protocol provides a detailed methodology for preparing a 15 mM stock solution of LY-
364947 in DMSO.

1. Materials and Equipment:

LY-364947 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
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Analytical balance

Microcentrifuge tubes or sterile vials for aliquots

Pipettors and sterile pipette tips

Vortex mixer

Water bath or heat block (optional, set to 60°C)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

2. Safety Precautions:

LY-364947 is intended for research use only. The toxicological properties have not been fully

investigated.

Handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact or inhalation of the powder.

Consult the Safety Data Sheet (SDS) from your supplier for comprehensive safety

information.

3. Calculation for 15 mM Stock Solution:

To prepare a stock solution of a desired concentration, use the following formula:

Volume of Solvent (L) = Mass of Compound (g) / (Concentration (mol/L) * Molecular Weight (

g/mol ))

Molecular Weight (MW): 272.3 g/mol

Desired Concentration: 15 mM = 0.015 mol/L

Mass of Compound: For this example, we will use 5 mg (0.005 g).

Calculation:
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Volume (L) = 0.005 g / (0.015 mol/L * 272.3 g/mol )

Volume (L) = 0.005 / 4.0845

Volume (L) = 0.001224 L

Volume (mL) = 1.22 mL

Therefore, to make a 15 mM stock solution, dissolve 5 mg of LY-364947 in 1.22 mL of DMSO.

[2]

4. Step-by-Step Procedure:

Allow the LY-364947 vial to equilibrate to room temperature before opening to prevent

condensation.

Carefully weigh 5 mg of LY-364947 powder and place it into a sterile tube.

Using a calibrated pipette, add 1.22 mL of anhydrous, sterile DMSO to the tube.

Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution to ensure there are no visible particulates. If dissolution is

difficult, the solution may be gently warmed in a 60°C water bath for a few minutes and

vortexed again.[4]

Once fully dissolved, briefly centrifuge the tube to collect the solution at the bottom.

Dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile

microcentrifuge tubes. This is crucial to prevent degradation from repeated freeze-thaw

cycles.[2]

Clearly label each aliquot with the compound name, concentration (15 mM), solvent

(DMSO), and preparation date.

5. Storage and Stability:
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Store the prepared aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for

long-term storage (up to 2 years).[2][4][5]

When ready to use, thaw a single aliquot at room temperature and dilute it to the final

working concentration in the appropriate cell culture medium or buffer immediately before

use.

Avoid storing the diluted solution. Discard any unused working solution.

Visualizations
Experimental Workflow Diagram

Workflow: LY-364947 Stock Solution Preparation

1. Weigh LY-364947 Powder

2. Add Anhydrous DMSO

Calculate Volume

3. Vortex / Warm to Dissolve

4. Dispense into Aliquots

5. Store at -20°C / -80°C

Click to download full resolution via product page
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Caption: Experimental workflow for preparing LY-364947 stock solution.
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Click to download full resolution via product page

Caption: LY-364947 inhibits the TGF-β signaling pathway via ALK5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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